(2S,3R,4S,5R)-2-((5-Bromo-1H-indol-3-yl)oxy)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol

• Molecular Formula: C13H14BrNO5
• Molecular Weight: 344.16 g/mol
• IUPAC Name: (2S,3R,4S,5R)-2-[(5-bromo-1H-indol-3-yl)oxy]-5-(hydroxymethyl)oxolane-3,4-diol
• InChI: InChI=1S/C13H14BrNO5/c14-6-1-2-8-7(3-6)9(4-15-8)19-13-12(18)11(17)10(5-16)20-13/h1-4,10-13,15-18H,5H2/t10-,11-,12-,13-/m1/s1
• InChI Key: PMGDDHNKVZJVMQ-FDYHWXHSSA-N
• Isomeric SMILES: C1=CC2=C(C=C1Br)C(=CN2)O[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O
• Canonical SMILES: C1=CC2=C(C=C1Br)C(=CN2)OC3C(C(C(O3)CO)O)O

Description

The compound "(2S,3R,4S,5R)-2-((5-Bromo-1H-indol-3-yl)oxy)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol" is a stereochemically complex molecule featuring a tetrahydrofuran (THF) core with distinct substituents. Its structure includes:

• Stereochemistry: The THF ring adopts the 2S,3R,4S,5R configuration, critical for its spatial interactions in biological systems.
• A hydroxymethyl group at position 5, enhancing solubility and reactivity. Diol groups at positions 3 and 4, enabling hydrogen bonding and coordination with biomolecules.

This compound’s structural features suggest applications in medicinal chemistry, particularly in targeting indole-associated pathways (e.g., serotonin receptors or kinase inhibition). The bromine atom may improve metabolic stability or binding affinity compared to non-halogenated analogs.

Biological Activity

The compound (2S,3R,4S,5R)-2-((5-Bromo-1H-indol-3-yl)oxy)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol is a structurally complex organic molecule that combines a tetrahydrofuran ring with a brominated indole moiety. Its unique stereochemistry and functional groups suggest significant potential for various biological activities, making it a subject of interest in medicinal chemistry and pharmacology.

Chemical Structure and Properties

This compound features multiple stereocenters which contribute to its three-dimensional conformation. The presence of both hydroxymethyl and brominated indole groups indicates potential reactivity and biological activity. The molecular formula is $C_{13}H_{13}BrClNO_5$ with a molecular weight of approximately 378.6 g/mol .

Property	Value
Molecular Formula	C13H13BrClNO5
Molecular Weight	378.6 g/mol
CAS Number	518033-33-5
Purity	>98%

Biological Activities

Research indicates that compounds similar to (2S,3R,4S,5R)-2-((5-Bromo-1H-indol-3-yl)oxy)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol exhibit a variety of biological activities:

• Anticancer Activity : Indole derivatives are known for their anticancer properties. Studies have shown that brominated indoles can inhibit tumor growth by inducing apoptosis in cancer cells.
• Anti-inflammatory Effects : The compound may modulate inflammatory pathways, potentially reducing conditions like arthritis or other inflammatory diseases. Similar compounds have demonstrated the ability to inhibit NF-kB signaling pathways .
• Antimicrobial Properties : Compounds containing indole structures often exhibit antimicrobial activity against various pathogens, including bacteria and fungi .

The biological activity of this compound can be attributed to its ability to interact with specific biomolecular targets within cells. For instance:

• Cellular Adhesion and Migration : Research has shown that indole derivatives can suppress cellular adhesion and migration by inhibiting pathways such as Rho/ROCK and FAK/paxillin signaling .
• Apoptosis Induction : The bromine atom in the indole moiety may enhance the compound's ability to induce apoptosis in cancer cells through the activation of intrinsic apoptotic pathways.

Study 1: Anticancer Activity

In vitro studies demonstrated that (2S,3R,4S,5R)-2-((5-Bromo-1H-indol-3-yl)oxy)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol exhibited significant cytotoxicity against various cancer cell lines. The mechanism was linked to the activation of apoptotic pathways leading to cell death.

Study 2: Anti-inflammatory Effects

A study investigating the anti-inflammatory potential of similar compounds found that they effectively reduced TNFα-induced inflammation in human cell lines. This was achieved through inhibition of NF-kB signaling pathways.

Comparative Analysis with Similar Compounds

Compound Name	Structure Features	Notable Activities
5-Bromoindole	Indole with bromine	Anticancer
Tetrahydrofuran	Ether ring structure	Solvent properties
Indomethacin	Indole derivative	Anti-inflammatory

The unique combination of stereochemistry and functional groups in (2S,3R,4S,5R)-2-((5-Bromo-1H-indol-3-yl)oxy)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol may enhance its biological activity compared to simpler analogs.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize its properties, the compound is compared with structurally related molecules, focusing on nucleoside analogs and halogenated THF derivatives.

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Applications	Safety Profile (GHS)
Target Compound: (2S,3R,4S,5R)-2-((5-Bromo-1H-indol-3-yl)oxy)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol	THF	5-Bromoindole, hydroxymethyl, diols	C₁₄H₁₇BrNO₆*	~382.2	Medicinal chemistry, enzyme inhibition	Likely H302, H315, H319 (predicted based on bromoindole)
8-Bromoadenosine	THF (nucleoside)	Purine (8-bromo), hydroxymethyl, diols	C₁₀H₁₁BrN₅O₄	330.13	Antiviral research, nucleoside analog	H302 (oral toxicity), H315 (skin irritation)
(2R,3R,4S,5R)-2-(6-Chloro-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol	THF (nucleoside)	Purine (6-chloro), hydroxymethyl, diols	C₁₀H₁₁ClN₄O₄	286.67	Anticancer research	H302, H319 (eye irritation)
(4R,5R)-2-(4-Chloro-3-(4-(((S)-tetrahydrofuran-3-yl)oxy)benzyl)phenyl)tetrahydrofuran derivative	THF	Chlorophenyl, benzyl ether, diols	C₂₃H₂₇ClO₇	450.91	Chemical synthesis, intermediate	Limited data; likely H335 (respiratory irritation)

Key Findings:

Structural Diversity: The target compound uniquely combines a brominated indole with a THF diol system, distinguishing it from nucleoside analogs (e.g., 8-Bromoadenosine ) that feature purine bases. Halogenation: Bromine in the target compound vs. chlorine in and may confer higher lipophilicity and altered receptor interactions.

Synthesis Pathways :

• Nucleoside analogs (e.g., ) are typically synthesized via glycosylation of purine bases with sugar moieties .
• The target compound likely requires coupling of a bromoindole derivative to a functionalized THF core, similar to methods in for indole-furan systems .

Biological Applications: Nucleoside analogs () are explored for antiviral/anticancer activity due to their resemblance to natural nucleosides .

Safety Considerations: Brominated compounds (e.g., target, 8-Bromoadenosine) may exhibit acute toxicity (H302) and irritation (H315/H319) .